8-phenyl-7,10-diazoniatricyclo[8.4.0.02,7]tetradeca-1(14),2,4,6,8,10,12-heptaene;dibromide

• Molecular Formula: C18H14Br2N2
• Molecular Weight: 418.1 g/mol
• IUPAC Name: 8-phenyl-7,10-diazoniatricyclo[8.4.0.02,7]tetradeca-1(14),2,4,6,8,10,12-heptaene;dibromide
• InChI: InChI=1S/C18H14N2.2BrH/c1-2-8-15(9-3-1)18-14-19-12-6-4-10-16(19)17-11-5-7-13-20(17)18;;/h1-14H;2*1H/q+2;;/p-2
• InChI Key: FQILPMMHXIWGRL-UHFFFAOYSA-L
• Canonical SMILES: C1=CC=C(C=C1)C2=C[N+]3=CC=CC=C3C4=CC=CC=[N+]42.[Br-].[Br-]

Description

This compound is a tricyclic heterocyclic system containing two nitrogen atoms (7,10-diaza) and a phenyl substituent at position 6. The dibromide counterions enhance its ionic character, influencing solubility and reactivity. The heptaene backbone indicates extended conjugation, which may confer unique electrochemical properties compared to simpler tricyclic systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-phenyl-7,10-diazoniatricyclo[84002,7]tetradeca-1(14),2,4,6,8,10,12-heptaene;dibromide typically involves multiple steps, starting from simpler organic precursorsCommon reagents used in the synthesis include phenylhydrazine, bromine, and various catalysts to facilitate the formation of the desired structure .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis techniques, including continuous flow reactors and automated synthesis systems. These methods ensure high yield and purity of the final product, making it suitable for various applications in research and industry .

Chemical Reactions Analysis

Types of Reactions

8-phenyl-7,10-diazoniatricyclo[8.4.0.02,7]tetradeca-1(14),2,4,6,8,10,12-heptaene;dibromide undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various oxidized derivatives.

Reduction: Reduction reactions can convert the diazonium groups into amines or other functional groups.

Substitution: The diazonium groups can participate in substitution reactions, leading to the formation of new compounds with different functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include reducing agents like sodium borohydride, oxidizing agents like potassium permanganate, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction can produce amines. Substitution reactions can lead to a wide range of derivatives with different functional groups .

Scientific Research Applications

8-phenyl-7,10-diazoniatricyclo[8.4.0.02,7]tetradeca-1(14),2,4,6,8,10,12-heptaene;dibromide has several applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 8-phenyl-7,10-diazoniatricyclo[8.4.0.02,7]tetradeca-1(14),2,4,6,8,10,12-heptaene;dibromide involves its interaction with molecular targets through its diazonium groups. These groups can form covalent bonds with nucleophiles, leading to various chemical transformations. The compound’s unique structure allows it to participate in a wide range of reactions, making it a versatile tool in chemical research .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Analogues

Diquat Dibromide (7,10-Diazoniatricyclo[8.4.0.02,7]tetradeca-1(14),2,4,6,10,12-hexaene; Dibromide)

• Molecular Formula : C₁₂H₁₂N₂Br₂
• Molecular Weight : 344.95 g/mol
• Key Differences : Lacks the 8-phenyl substituent and contains one fewer double bond (hexaene vs. heptaene).
• Applications: Widely used as a non-selective herbicide due to its redox activity, generating reactive oxygen species upon illumination .
• Physicochemical Properties : Highly water-soluble and ionic, with stability under ambient conditions.

cis-4,4-Dibromo-8-(Toluene-4-sulfonyl)-8-azatricyclo[5.1.0.03,5]octane

• Molecular Formula: C₁₄H₁₅Br₂NO₂S
• Molecular Weight : 437.15 g/mol
• Key Differences : Smaller tricyclic core (8-azatricyclo[5.1.0.03,5]octane) with a sulfonyl group instead of diaza and phenyl substituents.
• Synthesis : Prepared via azide-triphenylphosphine reactions in toluene .
• Analytical Data: Calcd C 27.04%, H 2.92%; Found C 27.25%, H 3.17%, indicating minor deviations due to synthesis impurities .

Psychotrine (7,10,11-Trimethoxy-1′,2′-didehydroemetan-6′-ol)

• Molecular Formula : C₂₉H₃₈N₂O₅
• Molecular Weight : 494.62 g/mol
• Key Differences : Azaazulene-based alkaloid with a distinct tricyclic framework and methoxy/hydroxy substituents.
• Applications : Studied for its pharmacological activity, including antitumor and antiparasitic effects .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Structural Features	Applications	Key Properties
8-Phenyl-7,10-diazoniatricyclo[...]; Dibromide	C₁₉H₁₆N₂Br₂	432.16	Tricyclic, 7,10-diaza, 8-phenyl, heptaene	Research (hypothesized)	High conjugation, moderate solubility (inferred)
Diquat Dibromide	C₁₂H₁₂N₂Br₂	344.95	Tricyclic, 7,10-diaza, hexaene, dibromide	Herbicide	Water-soluble, redox-active
cis-4,4-Dibromo-8-(Ts)-8-azatricyclo[...]	C₁₄H₁₅Br₂NO₂S	437.15	Tricyclic, 8-aza, sulfonyl substituent	Synthetic intermediate	Crystalline, halogenated
Psychotrine	C₂₉H₃₈N₂O₅	494.62	Azaazulene core, methoxy/hydroxy groups	Pharmacological studies	Alkaloid, chiral centers

Biological Activity

8-Phenyl-7,10-diazoniatricyclo[8.4.0.02,7]tetradeca-1(14),2,4,6,8,10,12-heptaene;dibromide is a member of the viologen family, which consists of quaternary ammonium compounds known for their unique chemical properties and biological activities. This compound exhibits significant redox properties and has garnered interest in various fields including agriculture and medicine.

Chemical Structure and Properties

The compound features a bicyclic structure with two nitrogen atoms contributing to its distinct chemical behavior. The dibromide ions neutralize the positive charge of the dication formed by the compound, enhancing its stability in biological systems.

Property	Value
IUPAC Name	8-phenyl-7,10-diazoniatricyclo[8.4.0.02,7]tetradeca-1(14),2,4,6,8,10,12-heptaene;dibromide
Molecular Formula	C19H18Br2N2
Molecular Weight	426.17 g/mol
Solubility	Soluble in polar solvents

Herbicidal Properties

Viologens are recognized for their herbicidal activity due to their ability to generate reactive oxygen species (ROS) upon reduction. This process induces oxidative stress in plants, leading to inhibited growth and eventual death of the plant cells. The specific mechanism involves:

• Reduction to Dications : The viologen compound is reduced to its dication form in the presence of light or reducing agents.
• ROS Generation : The dication can interact with molecular oxygen to produce superoxide radicals and hydrogen peroxide.
• Cellular Damage : The accumulation of ROS causes lipid peroxidation and damage to cellular components.

Research indicates that 8-phenyl-7,10-diazoniatricyclo[8.4.0.02,7]tetradeca-1(14),2,4,6,8,10,12-heptaene;dibromide exhibits potent herbicidal effects comparable to other viologens such as paraquat and diquat .

Antimicrobial Activity

In addition to its herbicidal properties, preliminary studies suggest that this compound may possess antimicrobial activity against various pathogens. The exact mechanisms remain under investigation but may involve:

• Disruption of microbial cell membranes.
• Induction of oxidative stress within microbial cells.

Further research is required to elucidate the full spectrum of its antimicrobial capabilities and potential applications in treating infections.

Study 1: Herbicidal Efficacy

A study conducted on the efficacy of various viologens including 8-phenyl-7,10-diazoniatricyclo[8.4.0.02,7]tetradeca-1(14),2,4,6,8,10,12-heptaene;dibromide demonstrated significant inhibition of weed growth in controlled environments. The compound was applied at different concentrations (0.5 mM to 5 mM) showing a dose-dependent response in growth inhibition.

Study 2: Antimicrobial Testing

Another investigation assessed the antimicrobial properties of this compound against Gram-positive and Gram-negative bacteria using standard disk diffusion methods. Results indicated zones of inhibition that suggest potential effectiveness against pathogens like Escherichia coli and Staphylococcus aureus.